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Compound of Interest

Compound Name: 4-Benzyloxyphenylacetyl Chloride

Cat. No.: B1280455 Get Quote

An In-depth Technical Guide to the Safety of 4-Benzyloxyphenylacetyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for 4-
Benzyloxyphenylacetyl Chloride (CAS No: 39188-62-0), a chemical intermediate used in

various research and development applications. The following sections detail the compound's

properties, hazards, handling procedures, and emergency protocols, compiled from available

safety data sheets and chemical databases.

Chemical Identification and Properties
4-Benzyloxyphenylacetyl Chloride is an acyl chloride derivative. Its reactivity is primarily

dictated by the acyl chloride group, which is susceptible to hydrolysis.
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Identifier Value Source

Chemical Name

2-[4-

(Phenylmethoxy)phenyl]acetylc

hloride

[1]

Synonyms

4-Benzyloxyphenylacetyl

chloride, 4-

Phenylmethoxyphenylacetylchl

oride

[1]

CAS Number 39188-62-0 [1][2][3]

Molecular Formula C15H13ClO2 [1][3]

Molecular Weight 260.72 g/mol [1]

InChI Key
GZAGJMNAVUCWGM-

UHFFFAOYSA-N
[3]

Physical and Chemical Data
The compound is a solid at room temperature with limited water solubility.[1][2] Its high boiling

point and flash point indicate low volatility under standard conditions.

Property Value Source

Physical Form
White to off-white to light

yellow powder to crystal

Melting Point 74°C [1][2][3]

Boiling Point
387.6°C at 760 mmHg

(Predicted/Calculated)
[1][2][3]

Density 1.21 g/cm³ (Predicted) [1][2][3]

Flash Point 142.3°C (Calculated) [1][3]

Solubility
Soluble in Methanol, Toluene;

Reacts with water
[1][2][4]
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Hazard Identification and Classification
This compound is classified as a hazardous substance, primarily due to its corrosive nature.

Contact with moisture or water will produce hydrogen chloride gas, which is toxic and corrosive.

[4][5][6]

Hazard Class GHS Pictogram Signal Word
Hazard

Statement
Source

Corrosive to

metals
GHS05 Danger

H290: May be

corrosive to

metals

Skin

Corrosion/Irritatio

n

GHS05 Danger

H314: Causes

severe skin

burns and eye

damage

Eye

Damage/Irritation
GHS05 Danger

H314: Causes

severe skin

burns and eye

damage

Specific target

organ toxicity

(single exposure)

GHS07 Warning

H335: May

cause respiratory

irritation

[6]

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 4-Benzyloxyphenylacetyl
Chloride to prevent exposure and ensure chemical integrity.

General Handling:

Ventilation: Always handle this compound inside a certified chemical fume hood to avoid

inhalation of dust or vapors.[4][7]

Inert Atmosphere: Due to its sensitivity to moisture and air, it should be handled and stored

under an inert atmosphere (e.g., nitrogen or argon).[4][7]
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Avoidance: Do not allow the chemical to come into contact with water, skin, eyes, or clothing.

[4] Do not breathe dust, mists, or vapors.[4][7]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[4]

Storage:

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][7]

Location: Store in a designated corrosives area.[4][5]

Incompatibles: Segregate from incompatible materials such as water, strong oxidizing

agents, strong bases, alcohols, amines, and metals.[4][5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is required. The following diagram illustrates

the essential PPE for handling this corrosive material.
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Required Personal Protective Equipment

Area of Protection

Flame-Retardant Lab Coat

Body

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Hands

Chemical Safety Goggles

Eyes

Face Shield

Face

NIOSH-Approved Respirator
(If dust/aerosol generation is likely)

Respiratory System
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Spill Occurs

Evacuate Personnel
from Immediate Area

Ensure Adequate Ventilation
(Fume Hood)

Wear Full PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contain Spill with Inert,
Dry Material (e.g., Sand, Vermiculite)

Carefully Collect and Place
in a Sealed, Labeled Container

for Hazardous Waste

Decontaminate Spill Area
(Use appropriate solvent, avoid water)

Dispose of Waste Through
Approved Channels

Spill Cleaned

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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